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Compound of Interest

Compound Name: Niobium trifluoride

cat. No.: B094012

For Researchers, Scientists, and Drug Development Professionals

Niobium trifluoride (NbFs) is an inorganic compound of niobium and fluorine. With the
niobium atom in the +3 oxidation state, this blue crystalline solid presents unique properties
and potential for various applications, although it remains a less-studied member of the
niobium halide family compared to its pentavalent counterpart, niobium pentafluoride (NbFs).
This technical guide provides a comprehensive review of the available literature on niobium
trifluoride, focusing on its synthesis, properties, and structural characteristics.

Core Properties

A summary of the fundamental physical and chemical properties of niobium trifluoride is
presented below.
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Property Value

Chemical Formula NbFs

CAS Number 15195-53-6

Appearance Blue crystalline solid

Oxidation State of Nb +3

Density 4200 kg/m 3

Crystal Structure Cubic

Space Group Pm-3m

Nb-F Bond Length 2.10 A
Synthesis

The primary method reported for the synthesis of niobium trifluoride is the thermal
disproportionation of niobium tetrafluoride (NbFa).

Experimental Protocol: Thermal Disproportionation of
Niobium Tetrafluoride

While detailed experimental procedures are not extensively documented in the literature, the
fundamental principle involves heating niobium tetrafluoride under vacuum.

Reaction:
2 NbFa(s) - NbFs(s) + NbFs(g)
Methodology:

» Niobium tetrafluoride (NbFa4) is placed in a suitable reaction vessel, typically a sealed and
evacuated tube.

e The vessel is heated to a temperature exceeding 350°C (623 K).
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At this temperature, NbFa undergoes disproportionation, yielding solid niobium trifluoride
(NbF3) and gaseous niobium pentafluoride (NbFs).

e Due to the volatility of NbFs at the reaction temperature, it can be separated from the solid
NbFs product by sublimation. The NbFs can be collected in a cooler part of the reaction
apparatus.

It is important to note that specific parameters such as the rate of heating, duration of the
reaction, and the efficiency of the separation process are not well-documented and would
require optimization for a given experimental setup.

Synthesis of NbF s via disproportionation of NbFa.

Crystal Structure

Niobium trifluoride crystallizes in a cubic system with the space group Pm-3m.[1] This
structure is analogous to that of alpha-rhenium trioxide (a-ReO3).

The crystal lattice is characterized by a three-dimensional network of corner-sharing NbFe
octahedra. In this arrangement, the niobium atom is coordinated to six fluorine atoms, and
each fluorine atom is linearly bonded to two niobium atoms.[1] The corner-sharing octahedral
tilt angles are 0°.[1] The reported bond length for the Nb-F interaction is 2.10 A.[1]

Schematic of the NbFe octahedron in the NbFs crystal structure.

Reactivity and Applications

Detailed studies on the reactivity of niobium trifluoride are scarce in the published literature.
Its insolubility in water suggests a degree of stability under aqueous conditions. However,
comprehensive data on its reactions with other chemical agents are not readily available.

Similarly, specific applications for niobium trifluoride have not been widely reported. Given
the known applications of other fluoride compounds in areas such as catalysis, materials
science, and as precursors for other chemical syntheses, it is plausible that NbFs could find
utility in these or related fields. Further research is needed to explore the potential applications
of this compound.

Conclusion
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Niobium trifluoride remains a relatively unexplored inorganic compound. While its basic
properties and a method for its synthesis have been identified, there is a significant lack of
detailed experimental protocols, quantitative data, and information on its reactivity and potential
applications. The information presented in this guide is based on the limited available literature
and highlights the need for further research to fully characterize this intriguing material and
unlock its potential for scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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